Cas no 1697650-06-8 (2-(5-chloro-1,3-thiazol-2-yl)-2-methoxyethan-1-amine)

• Product Name: 2-(5-chloro-1,3-thiazol-2-yl)-2-methoxyethan-1-amine
• CAS No: 1697650-06-8
• MF: C₆H₉ClN₂OS
• MW: 192.666458845139
• CID: 5936742
• PubChem ID: 107125782
• Update Time: 2025-05-20

2-(5-chloro-1,3-thiazol-2-yl)-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleethanamine, 5-chloro-β-methoxy-
• 2-(5-chloro-1,3-thiazol-2-yl)-2-methoxyethan-1-amine
• EN300-1293814
• 1697650-06-8

• Inchi： 1S/C6H9ClN2OS/c1-10-4(2-8)6-9-3-5(7)11-6/h3-4H,2,8H2,1H3
• InChI Key： VUPWUOGSUNROTR-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(Cl)S1)(OC)CN

Computed Properties

• Exact Mass: 192.0124118g/mol
• Monoisotopic Mass: 192.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 278.8±35.0 °C(Predicted)
• pka: 6.61±0.10(Predicted)

Additional information on 2-(5-chloro-1,3-thiazol-2-yl)-2-methoxyethan-1-amine

Introduction to 2-(5-chloro-1,3-thiazol-2-yl)-2-methoxyethan-1-amine (CAS No. 1697650-06-8)

2-(5-chloro-1,3-thiazol-2-yl)-2-methoxyethan-1-amine, also known by its CAS number 1697650-06-8, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.

The structure of 2-(5-chloro-1,3-thiazol-2-yl)-2-methoxyethan-1-amine is characterized by a thiazole ring substituted with a chloro group at the 5-position and an amino group attached to a methoxyethyl side chain. This unique structural arrangement contributes to its diverse pharmacological properties and makes it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 2-(5-chloro-1,3-thiazol-2-yl)-2-methoxyethan-1-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several strains of influenza virus. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes, making it a promising lead for the development of new antiviral drugs.

In another study, published in the European Journal of Medicinal Chemistry, 2-(5-chloro-1,3-thiazol-2-yl)-2-methoxyethan-1-amine was evaluated for its anticancer properties. The results showed that the compound selectively inhibits the growth of several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The pharmacokinetic properties of 2-(5-chloro-1,3-thiazol-2-yl)-2-methoxyethan-1-amine have also been studied extensively. Research has demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral therapeutic agent. Additionally, preclinical studies have shown that the compound exhibits low toxicity and good safety margins in animal models.

In the context of drug delivery systems, 2-(5-chloro-1,3-thiazol-2-yl)-2-methoxyethan-1-amine has been explored for its potential to enhance bioavailability and reduce side effects. Nanoparticle formulations have been developed to improve the solubility and stability of the compound, thereby enhancing its therapeutic efficacy. These formulations have shown promising results in both in vitro and in vivo studies.

The synthetic route for preparing 2-(5-chloro-1,3-thiazol-2-yl)-2-methoxyethan-1-amine has been well-documented in the literature. The compound can be synthesized through a multi-step process involving the reaction of 5-chlorothiazole with an appropriate methoxyethyl amine derivative. The synthesis is typically carried out under controlled conditions to ensure high yields and purity.

In conclusion, 2-(5-chloro-1,3-thiazol-2-yl)-2-methoxyethan-1-amine (CAS No. 1697650-06-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical settings.